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Compound of Interest

Compound Name: Chitotriose Trihydrochloride

Cat. No.: B8234820 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of

Chitotriose Trihydrochloride (CAS RN: 117436-78-9). Adherence to these procedures is

critical to ensure personnel safety and environmental compliance.

Chitotriose Trihydrochloride is a versatile oligosaccharide utilized in various research and

development applications, including immunology, biochemistry, and agricultural biotechnology.

[1] While it is a valuable tool, it is imperative to handle and dispose of this chemical with care,

as it is suspected of damaging fertility or the unborn child and may cause damage to organs

through prolonged or repeated exposure.

Hazard Identification and Safety Precautions
Before handling Chitotriose Trihydrochloride, it is crucial to be aware of its potential hazards.

The following table summarizes key safety information.
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Hazard Statement GHS Classification Precautionary Statement

Suspected of damaging fertility

or the unborn child
H361

P201: Obtain special

instructions before use.

P202: Do not handle until all

safety precautions have been

read and understood.

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

P308+P313: IF exposed or

concerned: Get medical

advice/attention.

May cause damage to organs

through prolonged or repeated

exposure

H373

P260: Do not breathe

dust/fume/gas/mist/vapors/spr

ay.

P314: Get medical

advice/attention if you feel

unwell.

P501: Dispose of

contents/container to an

approved waste disposal plant.

Step-by-Step Disposal Protocol
The primary and mandated method for the disposal of Chitotriose Trihydrochloride is through

a licensed and approved waste disposal facility. Do not dispose of this chemical down the drain

or in regular trash.

1. Personal Protective Equipment (PPE):

Wear a lab coat, nitrile gloves, and safety glasses with side shields.

If there is a risk of generating dust, use a respirator with a particulate filter.
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2. Waste Collection:

Collect waste Chitotriose Trihydrochloride, including any contaminated materials (e.g.,

weigh boats, pipette tips, paper towels), in a designated and clearly labeled hazardous waste

container.

The container must be made of a material compatible with the chemical and have a secure

lid.

3. Labeling:

Label the waste container with the following information:

"Hazardous Waste"

"Chitotriose Trihydrochloride"

CAS Number: 117436-78-9

The primary hazards (e.g., "Reproductive Toxin," "Organ Toxin")

Accumulation start date

4. Storage:

Store the sealed waste container in a designated hazardous waste accumulation area.

This area should be secure, well-ventilated, and away from incompatible materials.

5. Arrange for Pickup:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the pickup and disposal of the waste.

Provide them with the necessary information about the waste stream.

Disposal Decision Workflow
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The following diagram illustrates the decision-making process for the proper disposal of

Chitotriose Trihydrochloride.

Start: Handling Chitotriose Trihydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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